6,7-dimethoxy-4-(3-methoxypropylamino)-1H-quinazoline-2-thione

• IUPAC Name: 6,7-dimethoxy-4-(3-methoxypropylamino)-1H-quinazoline-2-thione
• InChI: InChI=1S/C14H19N3O3S/c1-18-6-4-5-15-13-9-7-11(19-2)12(20-3)8-10(9)16-14(21)17-13/h7-8H,4-6H2,1-3H3,(H2,15,16,17,21)
• InChI Key: HXBFVIANZMOYHK-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NC(=S)NC2=CC(=C(C=C21)OC)OC
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

Molecular Structure Analysis

DMQMT contains a total of 41 bonds, including 22 non-H bonds, 8 multiple bonds, 7 rotatable bonds, 2 double bonds, and 6 aromatic bonds. It also contains 2 six-membered rings, 1 ten-membered ring, 1 amidine derivative, 1 secondary amine (aliphatic), 1 ether (aliphatic), and 2 ethers (aromatic).

Physical And Chemical Properties Analysis

DMQMT is a heterocyclic compound with a molecular formula of C14H19N3O3S and a molecular weight of 309.38. It contains a variety of bonds and functional groups, which contribute to its physical and chemical properties.

Scientific Research Applications

Synthesis Techniques

Research has been dedicated to the development of synthesis methods for quinazoline derivatives, offering insights into the chemical properties and structural variations that impact their potential applications. For instance, studies have detailed the synthesis of 5,6-dimethoxyquinazolin-2(1H)-ones through routes starting from o-vanillin, highlighting the formation of acid-labile dimers and exploring the spectral characteristics of these systems (J. Press et al., 1986). Similarly, efforts to synthesize 5,6-dimethoxy-2,3-dihydro-7H-dibenzo[de,h]quinolin-7-one have been reported, with a focus on understanding the aromatic demethoxylation processes through theoretical and experimental studies (E. Sobarzo-Sánchez et al., 2006).

Biological Activities

Quinazoline derivatives have been examined for their antimicrobial, analgesic, and anti-inflammatory properties. Research designing and synthesizing novel quinazoline-4-one/4-thione derivatives aimed to explore their pharmacological activities, with some compounds showing promising results against microbes and in models of pain and inflammation (B. Dash et al., 2017). Additionally, the quest for potent antimalarial drugs has led to the synthesis of approximately 150 different 6,7-dimethoxyquinazoline-2,4-diamines, identifying compounds with high antimalarial activity as promising leads (Yuki Mizukawa et al., 2021).

Chemical Properties and Applications

The exploration of quinazoline derivatives extends to their chemical properties and potential applications in various fields. For example, the synthesis of new 5-hydroxyquinazoline derivatives from functionalized 5-acetyl-6-methylpyrimidines proposed a method for annulating the benzene ring, leading to compounds with potential applications in medicinal chemistry and beyond (A. Komkov et al., 2021).